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A Technical Guide on the Discovery and Properties of a Cornerstone Element

For centuries, the fundamental nature of air and combustion remained a puzzle, shrouded in

the enigmatic concept of phlogiston. This whitepaper delves into the historical discovery of

oxygen, a pivotal moment that dismantled the prevailing phlogiston theory and laid the

groundwork for modern chemistry. It further provides a comprehensive overview of the

elemental properties of oxygen, tailored for researchers, scientists, and drug development

professionals who rely on a deep understanding of this vital element.

The Dawn of a New Element: A Chronology of
Discovery
The recognition of oxygen as a distinct element was not a singular event but rather a

culmination of work by several pioneering scientists in the 18th century. The prevailing theory of

the time, the phlogiston theory, posited that a fire-like element called phlogiston was contained

within combustible materials and released during burning.[1]

Swedish pharmacist Carl Wilhelm Scheele was the first to isolate oxygen, which he called "fire

air," sometime between 1771 and 1772.[2][3] He produced the gas by heating various

substances, including mercuric oxide, silver carbonate, and potassium nitrate.[2][3] Scheele

astutely observed that this "fire air" was odorless, tasteless, and supported combustion more

effectively than ordinary air.[3] However, a delay in the publication of his findings meant his

work was not widely known until 1777.[2]
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Independently, on August 1, 1774, British clergyman and chemist Joseph Priestley conducted

his now-famous experiment.[4][5] By focusing sunlight onto mercuric oxide in a glass tube, he

liberated a gas he termed "dephlogisticated air."[4][6] Priestley noted that candles burned more

brightly and a mouse was more active and lived longer in this new air.[6] He interpreted his

findings within the framework of the phlogiston theory, believing this air was free of phlogiston

and could therefore readily absorb it from burning substances.[4] Because his work was

published first, in 1775, Priestley is often credited with the discovery of oxygen.[6]

It was the French chemist Antoine Lavoisier who ultimately dismantled the phlogiston theory

and correctly identified the nature of this new gas.[7][8] After learning of Priestley's experiments

in October 1774, Lavoisier conducted his own quantitative experiments.[6][9] He demonstrated

that when a substance burned, it combined with a component of the air, leading to an increase

in weight.[10] This contradicted the phlogiston theory, which implied a loss of mass. In 1777,

Lavoisier recognized this gas as a chemical element and, in 1778, named it "oxygène," from

the Greek words "oxys" (acid) and "genes" (forming), based on his belief that it was a

constituent of all acids.[7][8] Lavoisier's work marked a turning point in chemistry, establishing

the principles of modern chemical nomenclature and the law of conservation of mass.[8]
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A timeline illustrating the key figures and events in the discovery of oxygen.
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Oxygen (O) is a nonmetallic chemical element in Group 16 of the periodic table.[7] It is

essential for most forms of life and is the most abundant element in the Earth's crust,

accounting for about 46% of its mass.[7] The atmosphere is composed of approximately 21%

oxygen by volume.[7]

Physical and Chemical Properties
The fundamental properties of oxygen are summarized in the table below.

Property Value

Atomic Number 8

Atomic Mass 15.999 u

Electron Configuration [He] 2s²2p⁴

Melting Point -218.79 °C

Boiling Point -182.96 °C

Density (at 0 °C) 1.429 g/L

Oxidation States -2, -1, 0, +2

Electronegativity 3.44 (Pauling scale)

Allotropes Dioxygen (O₂), Ozone (O₃)

Natural Isotopes ¹⁶O (99.76%), ¹⁸O (0.20%), ¹⁷O (0.04%)

Sources:[7][11][12][13][14][15][16][17][18][19][20][21]

At standard temperature and pressure, oxygen exists as a colorless, odorless, and tasteless

diatomic gas (O₂).[6][11] It is a highly reactive element and a potent oxidizing agent, readily

forming oxides with most other elements.[6] This high reactivity is due to its electron

configuration, which has two unpaired electrons in its outer shell, making it eager to form

chemical bonds. Liquid oxygen is pale blue and paramagnetic.[12]

Isotopes
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Oxygen has three stable isotopes: ¹⁶O, ¹⁷O, and ¹⁸O.[12][13] ¹⁶O is the most abundant, making

up over 99.7% of naturally occurring oxygen.[14] The ratios of these isotopes, particularly ¹⁸O

to ¹⁶O, are widely used in various scientific fields, including paleoclimatology, to study past

environmental and climatic changes.[13][21]

Key Experimental Protocols
The discovery of oxygen was underpinned by meticulous experimental work. Below are

detailed methodologies for the key experiments conducted by Scheele and Priestley.

Scheele's Production of "Fire Air"
Objective: To produce and characterize the gas liberated from heating various substances.

Materials:

Heating apparatus (e.g., furnace, retort)

Various solid substances: mercuric oxide (HgO), silver carbonate (Ag₂CO₃), potassium

nitrate (KNO₃), manganese dioxide (MnO₂) with sulfuric acid (H₂SO₄)[2][3][22]

Gas collection apparatus (e.g., bladder, inverted flask over water)

Candles and charcoal for combustion tests

Methodology:

A selected solid (e.g., mercuric oxide) was placed in a retort.

The retort was heated strongly using a furnace.

The gas evolved was collected, for instance, in an animal bladder or by displacing water in

an inverted flask.

A lit candle was introduced into a sample of the collected gas to observe its effect on

combustion.[3]

The reaction of the gas with hot charcoal was also observed.[23]
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Observations:

A colorless, odorless gas was produced.[3]

A candle burned with a much brighter and more vigorous flame in the presence of this gas

compared to in common air.[3]

The gas produced sparks when it came into contact with hot charcoal.[23]

Priestley's Isolation of "Dephlogisticated Air"
Objective: To isolate and characterize the gas produced by heating mercuric oxide.

Materials:

Large burning lens (magnifying glass)[4][5]

Glass tube or container

Red mercuric oxide (HgO)

Pneumatic trough containing mercury[5]

Candles

Live mouse

Methodology:

A sample of red mercuric oxide was placed in a small, inverted glass container.

The container was placed in a pneumatic trough filled with mercury to create a seal.[5]

Sunlight was focused onto the mercuric oxide using a large burning lens, heating it intensely.

[4]

The gas that was liberated displaced the mercury in the container and was collected.

A lit candle was introduced into a vessel containing the collected gas.
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A live mouse was placed in a sealed container with a measured volume of the gas, and its

behavior and survival time were observed and compared to a control experiment with

common air.[6]

Observations:

A colorless gas was evolved upon heating the mercuric oxide.[5]

Candles burned "exceedingly well" in this gas.[4]

A mouse was able to live significantly longer in a sealed container of this gas compared to an

identical volume of common air.[6]
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A simplified workflow of the key experiments by Scheele and Priestley.
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The discovery of oxygen was a landmark achievement in the history of science, fundamentally

altering our understanding of chemistry and biology. The meticulous experimental work of

Scheele, Priestley, and the insightful interpretations of Lavoisier collectively led to the downfall

of the long-held phlogiston theory and the establishment of oxygen as a fundamental element.

The unique elemental properties of oxygen, from its high reactivity to its stable isotopes,

continue to be a subject of intense research and are critical in numerous applications, including

medicine, materials science, and environmental studies. This guide provides a foundational

understanding of both the historical context and the core scientific principles of this

indispensable element.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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